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Compound of Interest

Compound Name: Z-N-Me-Ala-OH

Cat. No.: B554375 Get Quote

Essential Safety and Handling Guide for Z-N-Me-
Ala-OH
This guide provides crucial safety, handling, and disposal information for Z-N-Me-Ala-OH (Z-N-

methyl-L-alanine) to ensure the safety of researchers, scientists, and drug development

professionals. The following procedures are designed to minimize exposure risk and maintain

chemical integrity.

Chemical Identification and Hazards
Property Value

Synonym Z-N-methyl-L-alanine[1]

CAS Number 21691-41-8[1]

Molecular Formula C₁₂H₁₅NO₄[1]

Molecular Weight 237.25 g/mol [1]

Physical State Solid, powder

Primary Hazard Combustible Solid[1]

While a specific, detailed Safety Data Sheet (SDS) for Z-N-Me-Ala-OH was not found,

information for structurally similar compounds like BOC-N-Methyl-L-alanine suggests it may
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cause skin and eye irritation, and potential respiratory tract irritation. Therefore, handling with

appropriate caution and personal protective equipment is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the required PPE for handling Z-N-Me-Ala-OH.

PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles or Eyeshields

Chemical splash goggles are

required to protect against dust

particles and accidental

splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Respiratory Protection N95 Respirator or equivalent

Necessary when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust particles.

Body Protection Laboratory Coat

A fully buttoned lab coat

protects skin and personal

clothing from contamination.

Foot Protection Closed-toe Shoes
Standard laboratory practice to

protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
Proper handling techniques are critical to minimize exposure and maintain the quality of the

compound. All handling of powdered Z-N-Me-Ala-OH should be performed within a certified

chemical fume hood.
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Preparation:

Verify Engineering Controls: Ensure the chemical fume hood is operational and certified.

Confirm that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats,

appropriate glassware, and required solvents.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing and Transfer:

Perform all weighing and transfer operations of the solid compound within the chemical fume

hood to minimize inhalation risk.

Use clean spatulas to handle the material, avoiding the creation of dust clouds.

Keep the container of Z-N-Me-Ala-OH tightly sealed when not in use.

Dissolving:

If creating a solution, slowly add the solvent to the weighed solid to prevent splashing.

Z-N-methylated amino acids are often used in peptide synthesis with solvents such as DMF

or NMP. Always consult specific experimental protocols for the appropriate solvent.

Storage and Disposal Plan
Storage:

Store Z-N-Me-Ala-OH in a tightly sealed container to protect it from moisture and

atmospheric contaminants.

Keep the container in a cool, dry, and well-ventilated area.

The recommended storage temperature is refrigerated (2-8°C).
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Disposal:

Waste Segregation: All disposable materials that have come into contact with Z-N-Me-Ala-
OH, including gloves, weigh boats, and paper towels, should be considered hazardous

chemical waste.

Containerization: Collect all solid and liquid waste containing Z-N-Me-Ala-OH in clearly

labeled, sealed, and appropriate hazardous waste containers.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations for hazardous chemical waste. Do not dispose of this chemical down the drain or

in regular trash.

Experimental Workflow and Logic Diagrams
The following diagram illustrates the standard workflow for safely handling Z-N-Me-Ala-OH in a

laboratory setting.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal

Verify Fume Hood & Safety Equipment

Gather Materials (Spatulas, Glassware)

Don Required PPE

Weigh Solid Z-N-Me-Ala-OH

Proceed to Handling

Transfer to Reaction Vessel

Slowly Add Solvent (if applicable) Tightly Seal Stock Container

Segregate Contaminated Waste

Proceed to Cleanup

Place in Labeled Hazardous Waste Container

Clean Work Area

Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for handling powdered Z-N-Me-Ala-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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